![molecular formula C14H10BrClFNOS2 B2717505 (2-(3-Bromo-4-fluorophenyl)thiazolidin-3-yl)(5-chlorothiophen-2-yl)methanone CAS No. 2034382-58-4](/img/structure/B2717505.png)
(2-(3-Bromo-4-fluorophenyl)thiazolidin-3-yl)(5-chlorothiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Sulfonamides, including this compound, have been used as antibacterial drugs for decades . Investigating its antibacterial activity against specific pathogens could be valuable for drug development.
- Sulfonamide derivatives have demonstrated antitumor and anticancer effects . Researchers could explore the impact of this compound on cancer cell lines or animal models.
- The synthesis of o-phenylphenols using this compound could lead to potent leukotriene B4 receptor agonists . Researchers could explore its interaction with leukotriene receptors.
- Imidazole-containing compounds, like this one, have shown antimicrobial potential . Researchers could evaluate its efficacy against specific pathogens.
- The fluorinated benzene ring in this compound suggests potential liquid crystalline behavior. Investigating its mesomorphic properties could be interesting .
Antibacterial and Antimicrobial Properties
Anticancer Potential
Leukotriene B4 Receptor Agonism
Imidazole Derivatives for Antimicrobial Agents
Liquid Crystalline Materials
Mechanism of Action
Target of Action
Thiazolidine derivatives have been found to show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity . Methanone derivatives also have diverse biological activities . .
Mode of Action
Thiazolidine derivatives generally interact with their targets through the sulfur and nitrogen atoms in their five-membered ring .
Biochemical Pathways
Without specific information on (2-(3-Bromo-4-fluorophenyl)thiazolidin-3-yl)(5-chlorothiophen-2-yl)methanone, it’s difficult to say which biochemical pathways it might affect. Thiazolidine derivatives can affect a variety of pathways depending on their specific structure and targets .
Pharmacokinetics
Thiazolidine derivatives have been found to have good pharmacokinetic properties, including bioavailability .
Result of Action
Thiazolidine derivatives can have a range of effects depending on their specific targets .
properties
IUPAC Name |
[2-(3-bromo-4-fluorophenyl)-1,3-thiazolidin-3-yl]-(5-chlorothiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrClFNOS2/c15-9-7-8(1-2-10(9)17)14-18(5-6-20-14)13(19)11-3-4-12(16)21-11/h1-4,7,14H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHAVTFFUYCTJOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1C(=O)C2=CC=C(S2)Cl)C3=CC(=C(C=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrClFNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(3-Bromo-4-fluorophenyl)thiazolidin-3-yl)(5-chlorothiophen-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.